Cas no 115619-24-4 (4,4,4-trifluoro-3-methylbutan-1-amine)

• Product Name: 4,4,4-trifluoro-3-methylbutan-1-amine
• CAS No: 115619-24-4
• MF: C₅H₁₀F₃N
• MW: 141.134811878204
• MDL: MFCD08448901
• CID: 3642857
• PubChem ID: 10464414
• Update Time: 2025-05-20

4,4,4-trifluoro-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4,4,4-trifluoro-3-methyl-
• 4,4,4-trifluoro-3-methylbutan-1-amine
• 4,4,4-Trifluoro-3-methyl-butylamine
• SCHEMBL19210861
• AKOS006288931
• F1913-0440
• FIUCTSBAEOTXBR-UHFFFAOYSA-N
• EN300-337057
• 115619-24-4

• MDL： MFCD08448901
• Inchi： 1S/C5H10F3N/c1-4(2-3-9)5(6,7)8/h4H,2-3,9H2,1H3
• InChI Key： FIUCTSBAEOTXBR-UHFFFAOYSA-N
• SMILES： C(N)CC(C)C(F)(F)F

Computed Properties

• Exact Mass: 141.07653381Da
• Monoisotopic Mass: 141.07653381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4,4,4-trifluoro-3-methylbutan-1-amine

4,4,4-Trifluoro-3-Methylbutan-1-Amine: A Comprehensive Overview

The compound 4,4,4-trifluoro-3-methylbutan-1-amine, also identified by the CAS registry number 115619-24-4, is a highly specialized organic chemical with unique properties that make it valuable in various applications. This compound belongs to the class of tertiary amines and features a trifluoromethyl group attached to the butane chain, along with a methyl substituent at the third carbon position. Its structure is characterized by a central carbon atom bonded to three fluorine atoms, a methyl group, and an amine functional group, which contributes to its distinctive chemical reactivity and physical properties.

Recent studies have highlighted the potential of 4,4,4-trifluoro-3-methylbutan-1-amine in the field of materials science, particularly in the development of advanced polymers and catalysts. Researchers have demonstrated that this compound can act as a versatile building block for synthesizing high-performance materials due to its ability to undergo various nucleophilic substitutions and additions. Moreover, its trifluoromethyl group imparts unique electronic and steric effects, which are advantageous in designing molecules with tailored functionalities.

In the pharmaceutical industry, 4,4,4-trifluoro-3-methylbutan-1-amine has shown promise as an intermediate in drug discovery processes. Its amine functionality makes it suitable for forming peptide bonds or other nitrogen-containing heterocycles, which are essential components of many bioactive compounds. Recent advancements in medicinal chemistry have leveraged this compound's ability to enhance drug stability and bioavailability when incorporated into molecular frameworks.

The synthesis of 4,4,4-trifluoro-3-methylbutan-1-amine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of a suitable amine precursor with a trifluoromethyl-substituted alkyl halide. This method has been optimized in recent studies to minimize side reactions and maximize the formation of the desired product.

In terms of physical properties, 4,4,4-trifluoro-3-methylbutan-1-amine exhibits a melting point of approximately -50°C and a boiling point around 85°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for use in various organic synthesis protocols. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it remains stable under typical laboratory conditions.

The application of CAS No. 115619-24-4 extends beyond traditional chemical synthesis into emerging areas such as agrochemicals and specialty chemicals. Recent research has explored its potential as a precursor for herbicides and insecticides due to its ability to enhance the efficacy of these compounds when incorporated into their molecular structures.

In conclusion, 4,4,4-trifluoro-3-methylbutan-1-amine, or CAS No. 115619-24-4, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in materials science, pharmaceuticals, and agrochemicals. As research continues to uncover new uses for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.